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Compound of Interest

Compound Name: Methyl 3-Hydroxybenzoate

Cat. No.: B1676425 Get Quote

A Comprehensive Technical Guide to Methyl 3-
Hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and properties of

Methyl 3-Hydroxybenzoate, a significant biochemical reagent in life science research.[1]

Quantitative Molecular Data
The fundamental molecular and physical properties of Methyl 3-Hydroxybenzoate are

summarized in the table below for ease of reference and comparison.
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Property Value

Molecular Formula C₈H₈O₃[2][3][4][5][6]

Molecular Weight 152.15 g/mol [2][3][4][5][7]

CAS Number 19438-10-9[2][4][5][7]

Appearance White to almost white crystalline powder[3]

Melting Point 70-72 °C[4][5][7]

Boiling Point 280-281 °C at 709 mmHg[4][5][7]

Linear Formula HOC₆H₄CO₂CH₃[7]

SMILES String COC(=O)c1cccc(O)c1[7][8]

Molecular Structure
Methyl 3-Hydroxybenzoate is an aromatic compound, specifically a benzoate ester and a

member of the phenols.[4] Its structure consists of a benzene ring substituted by a hydroxyl (-

OH) group and a methyl ester (-COOCH₃) group at the meta-position (positions 1 and 3). This

arrangement is crucial for its chemical reactivity and biological activity.

Caption: Molecular structure of Methyl 3-Hydroxybenzoate.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of Methyl 3-Hydroxybenzoate
are not provided within the scope of this document. For specific methodologies, researchers

are encouraged to consult primary literature and established chemical synthesis databases.

The compound has been utilized in the synthesis of 3-hydroxybenzene-1,2-dicarbaldehyde.[4]

Applications in Research
Methyl 3-Hydroxybenzoate serves as a versatile biochemical reagent and building block in

organic synthesis.[1] It is used in the preparation of more complex molecules, including O-

methyl O-[3-methyl-4-(methylthio)phenyl]O-(3-methylcarboxyphenyl) phosphorothioate.[4] Its
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bioactive properties make it a compound of interest for life science and drug development

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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